Cas no 1806705-76-9 (1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene)

• Product Name: 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene
• CAS No: 1806705-76-9
• MF: C₁₀H₉ClF₃IS
• MW: 380.596143484116
• CID: 4964556
• Update Time: 2025-06-09

1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene

• Inchi： 1S/C10H9ClF3IS/c11-6-2-4-7-3-1-5-8(9(7)15)16-10(12,13)14/h1,3,5H,2,4,6H2
• InChI Key： FWOXGCACNFKXTH-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCCCl)SC(F)(F)F

Computed Properties

• Exact Mass: 379.91103 g/mol
• Monoisotopic Mass: 379.91103 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 25.3
• Molecular Weight: 380.60

Additional information on 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene

Introduction to 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene (CAS No. 1806705-76-9)

1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene, identified by its CAS number 1806705-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of aryl halides characterized by the presence of multiple substituents that enhance its reactivity and utility in synthetic applications. The structural features of 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of this compound consists of a benzene ring substituted with an iodo group at the 2-position, a chloropropyl group at the 1-position, and a trifluoromethylthio group at the 3-position. This arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are exploited in various chemical transformations. The iodo group, for instance, is a common leaving group in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals.

The chloropropyl side chain introduces a degree of lipophilicity and potential for further functionalization, making it useful in designing molecules that require specific solubility profiles or binding interactions. Additionally, the trifluoromethylthio group is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design. The presence of this group can enhance the bioavailability of a drug by reducing its susceptibility to oxidative degradation and improving its interaction with biological targets.

In recent years, there has been growing interest in the development of novel aryl halides for pharmaceutical applications due to their versatility as building blocks. 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene has been explored in several synthetic protocols aimed at creating complex scaffolds with potential therapeutic activity. For example, researchers have utilized this compound to synthesize derivatives of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The combination of an iodo group for cross-coupling reactions and a chloropropyl moiety for further derivatization provides a flexible platform for medicinal chemists.

One notable application of 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene is in the synthesis of small-molecule probes for biochemical studies. These probes are used to investigate the function of target proteins and enzymes, which can lead to the discovery of new drug targets. The trifluoromethylthio group, in particular, has been shown to improve the binding affinity of small molecules to their targets, making it an attractive feature for drug design. Additionally, the compound has been used in the preparation of fluorescent dyes and other functional materials, where its structural properties contribute to enhanced performance.

The reactivity of 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene has also been leveraged in polymer chemistry. Researchers have incorporated this compound into polymer backbones to create materials with tailored properties. For instance, its incorporation into polymeric chains can lead to enhanced thermal stability and mechanical strength due to the rigidity provided by the aromatic ring system. Furthermore, the presence of halogen atoms allows for further functionalization through post-polymerization modifications.

From a synthetic chemistry perspective, 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene serves as a versatile intermediate that can be transformed into a wide range of derivatives through various chemical reactions. For example, palladium-catalyzed cross-coupling reactions can be used to introduce new aryl groups at different positions on the benzene ring, while nucleophilic substitution reactions can replace the halogen atoms with other functional groups. These transformations open up numerous possibilities for creating structurally diverse molecules with unique properties.

The pharmaceutical industry has been particularly interested in exploring derivatives of 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene due to their potential therapeutic benefits. Several studies have demonstrated that modifications around this core structure can lead to compounds with improved pharmacokinetic profiles and reduced side effects. For instance, replacing the chloropropyl group with other alkyl or aryl groups can alter the lipophilicity and solubility of the molecule, which are critical factors in drug absorption and distribution.

Another area where this compound has shown promise is in the development of agrochemicals. Aryl halides are widely used as intermediates in synthesizing pesticides and herbicides due to their ability to undergo various chemical transformations that yield biologically active compounds. The structural features of 1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene make it an excellent starting material for creating novel agrochemicals that are more effective and environmentally friendly.

In conclusion,1-(3-Chloropropyl)-2-iodo-3-(trifluoromethylthio)benzene (CAS No. 1806705-76-9) is a multifunctional compound with broad applications in pharmaceuticals、materials science，and agrochemicals。 Its unique structural features，including an iodo group、a chloropropyl side chain，and a trifluoromethylthio substituent，make it a valuable intermediate for synthetic chemists。 As research continues，the potential uses for this compound are expected to expand，leading to new breakthroughs across multiple scientific disciplines。